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Compound of Interest

Compound Name: Menaquinone 6

Cat. No.: B132973

An In-depth Technical Guide to Menaquinone-6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Menaquinone-6 (MK-6), a member
of the vitamin K2 family. It covers its discovery, physicochemical properties, biosynthesis,
biological roles, and detailed methodologies for its characterization.

Introduction to Menaquinone-6

Menagquinone-6 (MK-6) is a fat-soluble vitamin belonging to the menaquinone (MK-n), or
vitamin K2, family. These molecules are essential for various physiological processes.
Structurally, all menaquinones feature a 2-methyl-1,4-naphthoquinone ring, which is the active
moiety. They are distinguished by the length of the polyisoprenoid side chain at the 3-position.
[1][2] MK-6 possesses a side chain composed of six unsaturated isoprene units.[3]

While phylloquinone (vitamin K1) is primarily obtained from leafy green vegetables,
menaguinones are predominantly of microbial origin, synthesized by bacteria in the gut and
found in fermented foods.[1][4] MK-6 has been identified as a major isoprenoid quinone in
certain bacteria, such as Campylobacter jejuni and Wolinella succinogenes.[5] Menaquinones,
including MK-6, function as vital electron carriers in bacterial anaerobic respiration and act as
essential cofactors for key enzymatic reactions in humans.[6][7]

Physicochemical Properties
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The fundamental characteristics of Menaquinone-6 are summarized below. This data is crucial
for its detection, quantification, and the design of drug delivery systems.

Property Value Reference
CAS Number 84-81-1 [8]
Molecular Formula Ca1Hs5602 [518]
Molecular Weight 580.88 g/mol [8]

2-

[(2E,6E,10E,14E,18E)-3,7,11,1
IUPAC Name 5,19,23-hexamethyltetracosa- [5]

2,6,10,14,18,22-hexaenyl]-3-
methylnaphthalene-1,4-dione

Farnoquinone, MK-6, Vitamin

Synonyms 8

ynony K2(30) [8]
Appearance Crystalline solid [8]
Storage 2°C - 8°C, protect from light [8]

Biosynthesis of Menaquinones

Menaquinones are synthesized by bacteria via the shikimate pathway.[6][9] The biosynthesis of
the characteristic naphthoquinone ring is a multi-step enzymatic process that diverges from the
synthesis of ubiquinone at the level of chorismate.[9][10] The isoprenoid side chain is
synthesized through the non-mevalonate pathway (MEP pathway).[9]

The key steps for the formation of the menaquinone molecule are:

o Chorismate Conversion: Chorismate, an intermediate of the shikimate pathway, is converted
to isochorismate by the enzyme Isochorismate Synthase (MenF).[6]

o Addition of a-ketoglutarate: Isochorismate is then conjugated with a succinyl semialdehyde
anion (derived from the decarboxylation of a-ketoglutarate) by SEPHCHC synthase (MenD)
to form 2-succinyl-5-enolpyruvyl-6-hydroxy-3-cyclohexene-1-carboxylic acid (SEPHCHC).
[11][12]
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» Formation of the Naphthoquinone Ring: Through a series of enzymatic reactions involving
MenC, MenE, and MenB, SEPHCHC is converted into the bicyclic aromatic compound 1,4-
dihydroxy-2-naphthoic acid (DHNA).[6]

o Prenylation: The enzyme DHNA-octaprenyltransferase (MenA) catalyzes the attachment of
the polyisoprenoid side chain (in this case, a 30-carbon hexaprenyl chain) to DHNA, forming
Demethylmenaquinone (DMK).[10][13]

o Methylation: The final step is the methylation of the naphthoquinone ring by a
methyltransferase (MenG), which converts DMK into the final Menaquinone (MK) molecule.

[9]
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Bacterial Biosynthesis Pathway of Menaquinone-6.

Biological Role and Mechanism of Action
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The primary role of all vitamin K forms, including MK-6, is to serve as a cofactor for the enzyme
gamma-glutamyl carboxylase (GGCX).[14] This enzyme catalyzes the post-translational
carboxylation of specific glutamate (Glu) residues into gamma-carboxyglutamate (Gla) residues
on vitamin K-dependent proteins (VKDPSs). This modification is critical for their biological
activity, enabling them to bind calcium ions.[14]

Key processes involving menaquinones include:
» Blood Coagulation: Activation of clotting factors in the liver.
e Bone Metabolism: Carboxylation of osteocalcin, a protein essential for bone mineralization.

» Cardiovascular Health: Activation of Matrix Gla Protein (MGP), an inhibitor of vascular
calcification.[14]

The vitamin K cycle allows for the recycling of vitamin K, making it available for repeated use
by GGCX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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